N-cyclohexyl-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclohexyl-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide, also known as CTIM, is a compound that belongs to the imidazo[2,1-b][1,3]thiazole family. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.
Scientific Research Applications
Synthesis and Structural Analysis
Research has focused on synthesizing novel imidazo[2,1-b][1,3]thiazole derivatives and exploring their structures through various chemical reactions and analytical techniques. For instance, a study by Wang et al. (1997) discusses a new route to the antitumor drug temozolomide, highlighting the interaction of 5-aminoimidazole-4-carboxamide with alkyl isocyanates to yield N-substituted 1-carbamoylimidazoles, which can be cyclised to imidazo[5,1-d][1,2,3,5]tetrazin-4(3H)-ones, including temozolomide (Wang et al., 1997).
Antimicrobial and Antifungal Activity
Several studies have evaluated the antimicrobial and antifungal activities of imidazo[2,1-b][1,3]thiazole derivatives. For example, Wróbel et al. (2015) synthesized novel imidazoline derivatives and found that one compound showed moderate activity against several clinical strains of Candida albicans, with its mode of action being similar to that of fluconazole (Wróbel et al., 2015). Another study by Dhiman et al. (2015) presented the synthesis and biological evaluation of thiazolo and imidazo N-(4-nitrophenyl)-7-methyl-5-aryl-pyrimidine-6 carboxamide derivatives, showing significant antibacterial and antifungal activity (Dhiman et al., 2015).
Immunological Effects
Research has also explored the immunological effects of imidazo[2,1-b]thiazole derivatives. Harraga et al. (1994) studied about 40 substituted imidazo[2,1-b]thiazoles for their in vitro immunological effect on human T trypsinized lymphocytes by the CD2 receptor, indicating a potential for these compounds in modulating immune responses (Harraga et al., 1994).
Anticancer and Antitubercular Potential
Some derivatives have been investigated for their potential anticancer and antitubercular activities. Patel et al. (2017) synthesized a series of imidazo[2,1-b][1,3,4]thiadiazole derivatives and evaluated their antitubercular activity, identifying compounds with significant inhibitory activity against Mycobacterium tuberculosis (Patel et al., 2017).
properties
IUPAC Name |
N-cyclohexyl-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O3S/c1-12-17(18(24)20-14-7-3-2-4-8-14)27-19-21-16(11-22(12)19)13-6-5-9-15(10-13)23(25)26/h5-6,9-11,14H,2-4,7-8H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHXCGNRPSGDIGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=NC(=CN12)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)NC4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.